Cas no 1503991-64-7 (2-Bromo-5-methylbenzohydrazide)

• Product Name: 2-Bromo-5-methylbenzohydrazide
• CAS No: 1503991-64-7
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 5561927
• PubChem ID: 81109619
• Update Time: 2025-10-31

2-Bromo-5-methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 1503991-64-7
• EN300-7882707
• 2-bromo-5-methylbenzohydrazide
• AKOS019679131
• 2-Bromo-5-methylbenzohydrazide

• Inchi： 1S/C8H9BrN2O/c1-5-2-3-7(9)6(4-5)8(12)11-10/h2-4H,10H2,1H3,(H,11,12)
• InChI Key： BTXBKYUZDAZEPV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=CC=1C(NN)=O

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-Bromo-5-methylbenzohydrazide

Comprehensive Overview of 2-Bromo-5-methylbenzohydrazide (CAS No. 1503991-64-7): Properties, Applications, and Research Insights

2-Bromo-5-methylbenzohydrazide (CAS No. 1503991-64-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated hydrazide derivative serves as a versatile intermediate in synthetic chemistry, particularly in the design of bioactive molecules. Its molecular formula, C₈H₉BrN₂O, highlights the presence of a bromo substituent and a methyl group, which contribute to its reactivity and potential applications.

In recent years, the demand for high-purity 2-Bromo-5-methylbenzohydrazide has surged, driven by its role in developing novel heterocyclic compounds. Researchers frequently explore its utility in catalysis and medicinal chemistry, where it acts as a precursor for antimicrobial agents and enzyme inhibitors. The compound’s stability under controlled conditions makes it suitable for multi-step synthetic routes, a topic often queried in academic forums and search engines like "how to synthesize brominated hydrazides safely."

From an industrial perspective, CAS 1503991-64-7 is valued for its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig protocols. These reactions are pivotal in constructing complex biaryl structures, a recurring theme in peer-reviewed journals. Environmental concerns have also spurred interest in green chemistry alternatives, with users searching for "eco-friendly bromo-compound synthesis" or "sustainable hydrazide derivatives." This aligns with global trends toward reducing hazardous byproducts.

The spectroscopic characterization of 2-Bromo-5-methylbenzohydrazide—including NMR, IR, and mass spectrometry data—is well-documented, addressing common queries like "how to identify bromo-methylbenzohydrazide peaks." Such details are critical for quality control in contract research organizations (CROs) and API manufacturing. Additionally, its crystalline structure and solubility profile (e.g., in DMSO or ethanol) are frequently discussed in technical datasheets.

Emerging applications of 1503991-64-7 extend to material science, where it aids in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). These niches attract searches like "benzohydrazide MOF precursors" or "bromo-aromatics in electronics." The compound’s adaptability underscores its relevance across disciplines, from drug discovery to advanced materials engineering.

Regulatory compliance and safe handling guidelines for 2-Bromo-5-methylbenzohydrazide remain a priority, with users seeking "CAS 1503991-64-7 SDS" or "storage conditions for bromo benzohydrazides." While not classified as hazardous under standard protocols, proper lab practices—such as using PPE and fume hoods—are emphasized in supplier documentation and safety trainings.

In summary, 2-Bromo-5-methylbenzohydrazide (CAS No. 1503991-64-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted roles—from pharmaceutical intermediates to material precursors—reflect evolving industry needs and scholarly inquiry. As research progresses, this compound is poised to remain a cornerstone in organic synthesis and beyond.